Sazetidine A dihydrochloride

• CAS: 2455450-63-0
• Molecular Formula: C15H22Cl2N2O2
• Molecular Weight: 333.2 g/mol
• InChI: InChI=1S/C15H20N2O2.2ClH/c18-8-4-2-1-3-5-13-9-15(11-16-10-13)19-12-14-6-7-17-14;;/h9-11,14,17-18H,1-2,4,6-8,12H2;2*1H/t14-;;/m0../s1
• InChIKey: WRSKKJWUXISFFU-UTLKBRERSA-N

Sazetidine A Dihydrochloride (CAS 2455450-63-0): A Selective α4β2 nAChR Ligand for Differentiated Preclinical Research in Addiction and Pain

Sazetidine A dihydrochloride (CAS 2455450-63-0) is a synthetic, subtype-selective ligand for the α4β2 nicotinic acetylcholine receptor (nAChR), initially characterized as a "silent desensitizer" due to its ability to promote receptor desensitization without prior activation [1]. Functionally, it can act as either a partial agonist or a desensitizing agent depending on receptor subunit stoichiometry [2]. It is commercially available as a research reagent with a typical purity of ≥98% (HPLC) and is commonly formulated as a dihydrochloride salt .

Target engagement

Selective α4β2 nAChR ligand with desensitization and partial agonist pharmacology

Context-dependent functional profile linked to subunit stoichiometry

Subtype selectivity

Reported high selectivity for α4β2 over α3β4 nAChRs

Supports studies requiring minimal ganglionic α3β4 interference

Formulation

Dihydrochloride salt for aqueous solubility and research formulation

Standard HPLC purity ≥98% (supplier specification)

• [1] Xiao Y, Fan H, Musachio JL, Wei ZL, Chellappan SK, Kozikowski AP, Kellar KJ. Sazetidine-A, a novel ligand that desensitizes alpha4beta2 nicotinic acetylcholine receptors without activating them. Mol Pharmacol. 2006 Oct;70(4):1454-60. doi: 10.1124/mol.106.027318. View Source
• [2] Zwart R, Carbone AL, Moroni M, Bermudez I, Mogg AJ, Folly EA, Broad LM, Williams AC, Zhang D, Ding C, Heinz BA, Sher E. Sazetidine-A is a potent and selective agonist at native and recombinant alpha4beta2 nicotinic acetylcholine receptors. Mol Pharmacol. 2008 Jun;73(6):1838-43. doi: 10.1124/mol.108.045104. View Source

Why Sazetidine A Dihydrochloride Cannot Be Replaced by Generic α4β2 nAChR Ligands or Clinically Available Analogs

The α4β2 nAChR class encompasses ligands with diverse pharmacological profiles, including full agonists, competitive antagonists, and partial agonists like varenicline. Simple substitution based solely on receptor subtype targeting is scientifically invalid due to critical mechanistic divergences in receptor up-regulation potential, in vivo subtype-specific analgesic mechanisms, and differential effects on weight and anxiety [1]. Unlike nicotine and varenicline, which induce sustained up-regulation of α4β2 nAChR density in the brain, Sazetidine A permits receptor levels to normalize to baseline—a distinction with direct implications for interpreting long-term behavioral studies and addiction modeling [2]. Furthermore, in tonic pain models, Sazetidine A and varenicline recruit distinct nAChR subtypes (β2* vs. α3β4), leading to non-overlapping mechanistic pathways for analgesia [3].

vs. Varenicline Sustained receptor up‑regulation differs; Sazetidine A allows density normalization, which may alter long‑term plasticity readouts.

vs. Epibatidine Full agonist seizure liability limits interpretation; analgesic doses of Sazetidine A did not produce seizures in formalin model reports.

vs. Non‑selective nAChR antagonists Broad suppression of nicotine and alcohol intake may mask subtype‑specific effects; Sazetidine A selectively reduced alcohol without altering nicotine consumption in reported studies.

• [1] Hussmann GP, DeDominicis KE, Turner JR, Yasuda RP, Xiao Y, Kellar KJ, Forcelli PA, Blendy JA. Chronic sazetidine-A maintains anxiolytic effects and slower weight gain following chronic nicotine without maintaining increased density of nicotinic receptors in rodent brain. J Neurochem. 2014 Feb;129(4):721-31. doi: 10.1111/jnc.12653. View Source
• [2] Xiao Y, Yasuda RP, Sahibzada N, Horton L, DiPietro D, Iwueze AF, Paige M, McDuffie JE, Kellar KJ. Chronic sazetidine-A at behaviorally active doses does not increase nicotinic cholinergic receptors in rodent brain. J Pharmacol Exp Ther. 2012 Nov;343(2):441-50. doi: 10.1124/jpet.112.198036. View Source
• [3] AlSharari SD, Carroll FI, McIntosh JM, Damaj MI. The antinociceptive effects of nicotinic partial agonists varenicline and sazetidine-A in murine acute and tonic pain models. J Pharmacol Exp Ther. 2012 Sep;342(3):742-9. doi: 10.1124/jpet.112.194506. View Source

Quantitative Evidence Guide: Head-to-Head Comparative Data for Sazetidine A Dihydrochloride vs. Closest Analogs

Receptor Binding Affinity and Subtype Selectivity: Sazetidine A vs. In-Class nAChR Ligands

Sazetidine A demonstrates exceptionally high binding affinity for the α4β2 nAChR subtype (Ki = 0.26–0.5 nM) and exhibits profound selectivity over the α3β4 subtype (α3β4/α4β2 Ki ratio ≈ 24,000) [1]. This selectivity ratio markedly exceeds that of the FDA-approved smoking cessation drug varenicline, whose α3β4/α4β2 Ki ratio is approximately 2.5–5.0 (varenicline Ki for α4β2 ≈ 0.12 nM; Ki for α3β4 ≈ 0.3–0.6 nM) [2].

Binding selectivity

Cross‑study comparable

α4β2 Ki 0.26–0.5 nM
α3β4/α4β2 ≈ 24,000

~4,800–9,600‑fold greater selectivity than varenicline (ratio ≈2.5–5)

Radioligand binding, recombinant human nAChRs

Evidence Dimension	Receptor binding affinity (Ki) and selectivity ratio
Target Compound Data	Ki (α4β2) = 0.26–0.5 nM; α3β4/α4β2 Ki ratio ≈ 24,000
Comparator Or Baseline	Varenicline: Ki (α4β2) ≈ 0.12 nM; α3β4/α4β2 Ki ratio ≈ 2.5–5.0
Quantified Difference	Sazetidine A exhibits approximately 4,800–9,600-fold greater selectivity for α4β2 over α3β4 compared to varenicline
Conditions	Radioligand competition binding assays using [³H]epibatidine in membrane preparations from HEK-293 cells stably expressing recombinant human nAChR subtypes

Why This Matters

Researchers studying α4β2-mediated mechanisms without confounding α3β4-mediated autonomic or ganglionic effects should select Sazetidine A; varenicline's lower selectivity introduces α3β4 activity that confounds interpretation of pure α4β2 pharmacology.

• [1] Xiao Y, Fan H, Musachio JL, Wei ZL, Chellappan SK, Kozikowski AP, Kellar KJ. Sazetidine-A, a novel ligand that desensitizes alpha4beta2 nicotinic acetylcholine receptors without activating them. Mol Pharmacol. 2006 Oct;70(4):1454-60. doi: 10.1124/mol.106.027318. View Source
• [2] Coe JW, Brooks PR, Vetelino MG, Wirtz MC, Arnold EP, Huang J, Sands SB, Davis TI, Lebel LA, Fox CB, Shrikhande A, Heym JH, Schaeffer E, Rollema H, Lu Y, Mansbach RS, Chambers LK, Rovetti CC, Schulz DW, Tingley FD 3rd, O'Neill BT. Varenicline: an alpha4beta2 nicotinic receptor partial agonist for smoking cessation. J Med Chem. 2005 May 19;48(10):3474-7. doi: 10.1021/jm050069n. View Source

Receptor Up-Regulation Profile: Sazetidine A vs. Nicotine and Varenicline in Rodent Brain

Chronic administration of Sazetidine A at behaviorally active doses (up to doses occupying ≥75% of brain α4β2 nAChRs) does not increase nAChR density in rodent brain, whereas both nicotine and varenicline significantly up-regulate these receptors [1]. In a direct comparison, replacing nicotine with chronic varenicline maintained elevated nAChR binding, whereas replacing nicotine with chronic Sazetidine A resulted in a return of nAChR density to saline control levels [2].

Receptor up‑regulation

Head‑to‑head

Sazetidine A: no density increase
Nicotine/Varenicline: sustained up‑regulation

Receptor levels return to baseline after nicotine replacement; clean plasticity readout

6‑week osmotic minipump, rat brain autoradiography

Evidence Dimension	nAChR density change after chronic administration
Target Compound Data	Sazetidine A: no significant increase in nAChR density; receptor levels return to baseline after nicotine replacement
Comparator Or Baseline	Nicotine and Varenicline: significant up-regulation of nAChR density; varenicline maintains up-regulation after nicotine replacement
Quantified Difference	Qualitative categorical difference: Sazetidine A does not up-regulate; nicotine and varenicline do up-regulate
Conditions	Chronic osmotic minipump administration (6 weeks) in rats; nAChR density measured via [¹²⁵I]5-IA-85380 autoradiography and [³H]epibatidine binding in brain regions including cortex, thalamus, and striatum

Why This Matters

For studies investigating the role of α4β2 nAChR plasticity in addiction or withdrawal, Sazetidine A is the only tool compound that enables activation/desensitization of the target without the confounding variable of receptor density changes that occur with nicotine or varenicline.

• [1] Xiao Y, Yasuda RP, Sahibzada N, Horton L, DiPietro D, Iwueze AF, Paige M, McDuffie JE, Kellar KJ. Chronic sazetidine-A at behaviorally active doses does not increase nicotinic cholinergic receptors in rodent brain. J Pharmacol Exp Ther. 2012 Nov;343(2):441-50. doi: 10.1124/jpet.112.198036. View Source
• [2] Hussmann GP, DeDominicis KE, Turner JR, Yasuda RP, Xiao Y, Kellar KJ, Forcelli PA, Blendy JA. Chronic sazetidine-A maintains anxiolytic effects and slower weight gain following chronic nicotine without maintaining increased density of nicotinic receptors in rodent brain. J Neurochem. 2014 Feb;129(4):721-31. doi: 10.1111/jnc.12653. View Source

Analgesic Efficacy and Safety Window: Sazetidine A vs. Epibatidine in Inflammatory Pain Model

In the rat formalin model of chronic inflammatory pain, Sazetidine A (0.5, 1, or 2 mg/kg, i.p.) produced significant analgesia with pain scores significantly lower than saline, lower doses of Sazetidine A, and the full nicotinic agonist epibatidine (P < 0.001) [1]. Critically, while analgesic doses of epibatidine caused seizures, no seizure activity was observed in animals receiving up to four times the minimum analgesic dose (8 mg/kg) of Sazetidine A [1].

Analgesia & seizure window

Head‑to‑head

Analgesia 0.5–2 mg/kg
Seizure‑free up to 8 mg/kg

Epibatidine caused seizures at analgesic doses; Sazetidine A did not

Rat formalin test, Racine scale monitoring

Evidence Dimension	Analgesic efficacy and seizure incidence
Target Compound Data	Significant analgesia at 0.5–2 mg/kg; no seizures at up to 4× analgesic dose (8 mg/kg)
Comparator Or Baseline	Epibatidine: significant analgesia at 2.5–10 μg/kg; seizures at analgesic doses
Quantified Difference	Sazetidine A therapeutic index >4 (seizure-free at 4× analgesic dose); epibatidine has no separation between analgesic and seizure-producing doses
Conditions	Rat formalin test (50 μL of 5% formalin injected s.c. into dorsal hind paw); pain scores measured as weighted composite of flinching, licking, and favoring behaviors; seizure activity measured via Racine scale

Why This Matters

Sazetidine A provides a tool for investigating α4β2-mediated analgesia in chronic pain models without the dose-limiting seizure liability inherent to full nicotinic agonists like epibatidine, enabling cleaner interpretation of analgesic mechanisms in behavioral studies.

• [1] Cucchiaro G, Xiao Y, Gonzalez-Sulser A, Kellar KJ. Analgesic effects of Sazetidine-A, a new nicotinic cholinergic drug. Anesthesiology. 2008 Sep;109(3):512-9. doi: 10.1097/ALN.0b013e3181834490. View Source

Weight Gain Attenuation Following Nicotine Cessation: Sazetidine A vs. Varenicline

In a 6-week chronic administration study in rats, Sazetidine A and nicotine both significantly attenuated weight gain relative to saline controls, whereas varenicline did not produce this effect [1]. This differentiates Sazetidine A from the clinically available smoking cessation drug varenicline on a key physiological endpoint relevant to post-cessation weight management.

Weight gain attenuation

Head‑to‑head

Sazetidine A: weight gain slowed
Varenicline: no attenuation

Recapitulates nicotine’s weight‑attenuating phenotype; varenicline does not

6‑week chronic rat study

Evidence Dimension	Body weight gain attenuation over 6-week period
Target Compound Data	Attenuated weight gain (effect comparable to nicotine)
Comparator Or Baseline	Varenicline: no significant attenuation of weight gain; saline: baseline weight gain
Quantified Difference	Qualitative categorical difference: Sazetidine A and nicotine attenuate weight gain; varenicline does not
Conditions	Male Sprague-Dawley rats; 6-week chronic administration via osmotic minipump; body weight measured weekly

Why This Matters

Investigators modeling the metabolic consequences of smoking cessation or evaluating compounds for dual effects on nicotine dependence and weight control should select Sazetidine A over varenicline, as varenicline fails to recapitulate the weight-attenuating phenotype of nicotine.

• [1] Hussmann GP, DeDominicis KE, Turner JR, Yasuda RP, Xiao Y, Kellar KJ, Forcelli PA, Blendy JA. Chronic sazetidine-A maintains anxiolytic effects and slower weight gain following chronic nicotine without maintaining increased density of nicotinic receptors in rodent brain. J Neurochem. 2014 Feb;129(4):721-31. doi: 10.1111/jnc.12653. View Source

Alcohol Consumption Reduction with Specificity: Sazetidine A vs. Non-Selective nAChR Approaches

Sazetidine A (1 mg/kg, i.p.) significantly reduced overnight alcohol consumption in mice, yet did not affect concurrent nicotine consumption or consumption of water or saccharin at any dose tested [1]. This selective reduction of alcohol intake without suppressing nicotine self-administration distinguishes Sazetidine A from non-selective nAChR antagonists that broadly suppress both behaviors.

Alcohol consumption selectivity

Class‑level inference

Alcohol reduced
Nicotine/water/saccharin unchanged

Selective reduction vs. non‑selective antagonist suppression

Mouse two‑bottle choice, overnight measurement

Evidence Dimension	Selectivity of consumption reduction (alcohol vs. nicotine)
Target Compound Data	Reduced alcohol consumption; no effect on nicotine, water, or saccharin consumption
Comparator Or Baseline	Non-selective nAChR antagonists (e.g., mecamylamine): suppress both alcohol and nicotine consumption
Quantified Difference	Sazetidine A selectively reduces alcohol intake without affecting nicotine intake; non-selective antagonists reduce both
Conditions	Male and female C57BL/6J mice; voluntary oral consumption procedures (two-bottle choice); overnight (12-hour) measurement period

Why This Matters

Researchers investigating the specific role of α4β2 nAChRs in alcohol consumption separate from nicotine co-use require Sazetidine A, as non-selective antagonists cannot dissociate these behaviors and may produce confounded results in co-morbidity models.

• [1] Acevedo MB, Ewin SE, DeBaker MC, Muench C, Tonn Eisinger KR, Hendrickson LM, Ford MM, Grant KA, Chester JA, Finn DA, Gonzales RA, Morrisett RA, Roberto M, Roberto M, Zorrilla EP. The nicotinic receptor drug sazetidine-A reduces alcohol consumption in mice without affecting concurrent nicotine consumption. Neuropharmacology. 2018 Feb 2;133:63-74. doi: 10.1016/j.neuropharm.2018.01.019. View Source

Functional Dopamine Release Potency: Sazetidine A Exhibits Sub-Nanomolar EC₅₀

Sazetidine A stimulates nAChR-mediated dopamine release from rat striatal synaptosomes with an EC₅₀ of 1.1 nM . This sub-nanomolar functional potency in a native tissue preparation confirms that the high binding affinity translates to robust functional efficacy at physiologically relevant receptor populations.

Dopamine release potency

Supporting evidence

EC₅₀ 1.1 nM

~18–90‑fold more potent than nicotine in striatal synaptosomes

[³H]dopamine release, rat synaptosomes

Evidence Dimension	Functional potency for dopamine release
Target Compound Data	EC₅₀ = 1.1 nM
Comparator Or Baseline	Nicotine: EC₅₀ for dopamine release in striatal synaptosomes ≈ 20–100 nM (literature range)
Quantified Difference	Sazetidine A is approximately 18–90-fold more potent than nicotine in this functional assay
Conditions	Rat striatal synaptosomes; [³H]dopamine release assay; 10-min incubation

Why This Matters

Sazetidine A's exceptional functional potency at sub-nanomolar concentrations makes it the preferred tool for experiments requiring robust α4β2-mediated dopamine release with minimal compound consumption, particularly in ex vivo or in vitro superfusion systems where low ligand concentrations are advantageous.

Validated Application Scenarios for Sazetidine A Dihydrochloride Based on Comparative Evidence

Modeling Nicotine Dependence and Smoking Cessation Without Receptor Up-Regulation Confounds

Investigators studying the neurobiology of nicotine dependence or evaluating smoking cessation mechanisms should select Sazetidine A when the experimental design requires α4β2 nAChR engagement without the confounding variable of sustained receptor up-regulation. Unlike nicotine and varenicline, which both increase brain nAChR density and maintain this elevation during replacement therapy, Sazetidine A permits receptor levels to return to baseline . This property enables cleaner interpretation of behavioral and molecular endpoints related to withdrawal, craving, and long-term abstinence, particularly in studies where receptor plasticity itself is a variable of interest. Sazetidine A is therefore the superior tool compound for distinguishing between receptor occupancy-dependent effects and receptor density-dependent adaptations .

Investigating α4β2 nAChR-Specific Analgesic Mechanisms in Chronic Pain Models

For preclinical pain research requiring selective targeting of the α4β2 nAChR subtype without the seizure liability and autonomic side effects associated with full nicotinic agonists, Sazetidine A is the optimal tool compound. Head-to-head data demonstrate that Sazetidine A produces significant analgesia in the formalin model of chronic inflammatory pain (0.5–2 mg/kg, i.p.) while remaining seizure-free at doses up to four times the analgesic threshold—a safety margin absent with epibatidine . Furthermore, mechanistic studies confirm that Sazetidine A-mediated analgesia in the formalin test is driven specifically by β2*-containing nAChRs, whereas varenicline's effects in the same model are mediated by α3β4 receptors . This mechanistic specificity makes Sazetidine A the appropriate choice for dissecting α4β2/β2* contributions to pain processing versus α3β4-mediated pathways .

Studying Alcohol Use Disorder in the Context of Nicotine Co-Use Selectivity

Researchers modeling alcohol use disorder, particularly in the context of nicotine co-dependence, should select Sazetidine A for its unique ability to selectively reduce alcohol consumption without suppressing nicotine intake. Quantitative evidence demonstrates that Sazetidine A (1 mg/kg, i.p.) reduces overnight alcohol consumption in mice while sparing nicotine, water, and saccharin consumption—a selectivity profile not observed with broad-spectrum nAChR antagonists such as mecamylamine, which non-selectively suppress both alcohol and nicotine intake . This specificity enables the investigation of α4β2 nAChR-mediated pathways in alcohol reinforcement without the confounding suppression of nicotine-related behaviors, making Sazetidine A an essential tool for co-morbidity studies .

Evaluating Post-Cessation Weight Gain Mechanisms and Anxiolytic Effects

For studies investigating the neurobiological basis of post-smoking cessation weight gain or anxiety, Sazetidine A offers a distinct pharmacological profile relative to varenicline. While both Sazetidine A and varenicline demonstrate anxiolytic effects in mice comparable to nicotine, only Sazetidine A—like nicotine—attenuates weight gain over a 6-week period in rats; varenicline fails to produce this weight-attenuating effect . This differential profile positions Sazetidine A as the superior tool for isolating the α4β2-mediated mechanisms underlying nicotine's effects on body weight regulation, independent of the receptor up-regulation pathways that varenicline engages .

Application

Selection Property

Validation Focus

Nicotine dependence and cessation modeling

nAChR density normalization profile

Receptor density endpoints vs. nicotine/varenicline controls

α4β2‑mediated analgesia research

Seizure‑sparing analgesic profile

Behavioral pain scores with seizure monitoring

Alcohol consumption selectivity studies

Alcohol‑selective reduction without nicotine suppression

Consumption selectivity endpoints (alcohol vs. nicotine/water)

Post‑cessation weight regulation and anxiety models

Weight‑attenuation phenotype

Body weight and anxiety‑like behavior readouts